Cas no 39511-08-5 ((2E)-3-(furan-2-yl)prop-2-enal)

• Product Name: (2E)-3-(furan-2-yl)prop-2-enal
• CAS No: 39511-08-5
• MF: C₇H₆O₂
• MW: 122.121342182159
• MDL: MFCD00003256
• CID: 304684
• PubChem ID: 1549521
• Update Time: 2025-04-19

(2E)-3-(furan-2-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• (E)-3-(Furan-2-yl)acrylaldehyde
• 2-FURANACROLEIN
• 2-Propenal,3-(2-furanyl)-, (2E)-
• 3-(2-Furyl)acrolein
• 2-FURYL ACROLEIN
• FURAN-2-ACROLEIN
• FURYL ACROLEIN
• trans-3-(2-Furyl)acrolein
• trans-beta-2-Furylacrolein
• (2E)-3-(furan-2-yl)prop-2-enal
• FEMA No. 2494
• 3-(2-Furyl)propenal
• CHEBI:173468
• 3-(2-Furyl)acrolien [FHFI]
• Q27289372
• InChI=1/C7H6O2/c8-5-1-3-7-4-2-6-9-7/h1-6H/b3-1
• AKOS000268562
• TRANS-.BETA.-2-FURYLACROLEIN
• Z3219926044
• 39511-08-5
• 3-(2-Furyl)acrolein, >=99%, FG
• 3-(2-Furyl)-2-propenal
• EINECS 210-785-3
• 2-Propenal, 3-(2-furanyl)-, (E)-
• 3-(2-Furyl)-2-propen-1-al
• AI3-00703
• AS-15961
• beta-2-Furanacrolein
• .beta.-(2-Furyl)acrolein
• (E)-3-(uran-2-yl)prop-2-enal
• CHEMBL1994615
• DTXCID8029151
• EN300-50843
• 2-Propenal, 3-(2-furanyl)-, (2E)-
• NSC-26338
• SSQ86U3DRP
• EN300-270442
• 3-(alpha-Furyl)propenal
• 3-(furan-2-yl)prop-2-enal
• 3-(2-Furyl)acrylaldehyd
• 5-17-09-00570 (Beilstein Handbook Reference)
• O10885
• Tox21_202896
• NSC 2061
• CS-W013561
• BRN 0107570
• 3-(Furan-2-yl)acrylaldehyde
• (E)-3-(furan-2-yl)prop-2-enal
• .beta.-2-Furylacrolein
• 623-30-3
• NSC26338
• (E)-3-(furan-2-yl)-acrylaldehyde
• UNII-SSQ86U3DRP
• F0181
• (2E)-3-(2-furyl)acrolein
• 3-(2-Furanyl)-2-propenal
• NS00012488
• J-640075
• (2E)-3-(2-Furanyl)-2-propenal
• CCRIS 3776
• NSC 26338
• DTXSID9049295
• 3-(2-Furyl)acrylaldehyde
• SCHEMBL560499
• LS-13265
• SCHEMBL560500
• NSC2061
• BETA-2-FURYLACROLEIN
• (2E)-3-(2-furyl)acrylaldehyde
• trans-3-(2-Furyl)acrolein, 97%
• NCGC00260442-01
• F0401-0096
• 3-(.alpha.-Furyl)propenal
• Furyl acrolein, 2-
• CAS-39511-08-5
• 2-Propenal, 3-(2-furanyl)-
• J-800077
• NSC-2061
• MFCD00003256
• (E)-3-(2-Furyl)acrolein
• STK397886

• MDL： MFCD00003256
• Inchi： 1S/C7H6O2/c8-5-1-3-7-4-2-6-9-7/h1-6H/b3-1+
• InChI Key： VZIRCHXYMBFNFD-HNQUOIGGSA-N
• SMILES： O1C=CC=C1/C=C/C=O

Computed Properties

• Exact Mass: 122.03700
• Monoisotopic Mass: 122.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 30.2A^2

Experimental Properties

• Color/Form: Colorless to yellowish liquid
• Density: 1.104±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 48-50 °C (lit.)
• Boiling Point: 143 °C/37 mmHg(lit.)
• Flash Point: Fahrenheit: 210.2 ° f
  Celsius: 99 ° c
  
• Refractive Index: 1.5286 (estimate)
• Solubility: Slightly soluble (7.9 g/l) (25 º C),
• PSA: 30.21000
• LogP: 1.49170

(2E)-3-(furan-2-yl)prop-2-enal Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P260-P280-P303+P361+P353-P304+P340+P310-P305+P351+P338+P310
• Hazardous Material transportation number：UN 1759 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-27-28-36/37/39-45
• RTECS：LT8528500
• Hazardous Material Identification：
• PackingGroup：Ⅲ
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds